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Compound of Interest

Compound Name: E5090

Cat. No.: B1671020 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

chemical product identified as E5090. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with environmental regulations.

Product Information Summary
The product, referenced as 5090-M by Merck Millipore, is a mixture that is not classified as a

hazardous substance. However, it contains sodium azide at a concentration of ≥ 0.1% to <

0.25%, which is a hazardous component. Therefore, disposal must be handled with care,

adhering to all federal, state, and local environmental regulations.

Component CAS-No. Concentration Hazards

Sodium Azide 26628-22-8 ≥ 0.1 - < 0.25 %

Acute Toxicity (Oral,

Dermal, Inhalation),

Specific target organ

toxicity, Acutely and

chronically hazardous

to the aquatic

environment

Pre-Disposal Safety Precautions
Before beginning any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab
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coat. All handling of the chemical waste should be performed in a well-ventilated area,

preferably within a fume hood.

Step-by-Step Disposal Protocol
The disposal of E5090 should be managed as hazardous waste due to its sodium azide

content. Do not dispose of this chemical down the drain or in regular trash.

Waste Collection:

Designate a specific, compatible, and properly labeled hazardous waste container for the

collection of E5090 waste. The container must have a secure screw-top lid and be in good

condition without any leaks or cracks.

The container should be clearly labeled with the words "Hazardous Waste" and the full

chemical name, including the presence of sodium azide. Do not use abbreviations.

Waste Storage:

Store the hazardous waste container in a designated, secure, and well-ventilated area,

away from incompatible materials.

The storage area should be clearly marked as a "Hazardous Waste Storage Area".

Keep the waste container closed at all times, except when adding waste.

Disposal of Contaminated Materials:

Any labware, such as pipette tips, tubes, or glassware, that has come into contact with

E5090 should be considered contaminated.

Disposable contaminated items should be placed in the designated hazardous waste

container.

Non-disposable glassware must be decontaminated. The initial rinseate from cleaning this

glassware should be collected as hazardous waste. Subsequent rinses with water may be

disposed of down the drain, in accordance with local regulations.
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Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste manifest documentation and pickup.

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of E5090.
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To cite this document: BenchChem. [Proper Disposal Procedures for E5090]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1671020#e5090-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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